Cas no 67867-47-4 (5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl-)

5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl- structure
67867-47-4 structure
Product name:5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl-
CAS No:67867-47-4
MF:C15H11NO3
MW:253.252743959427
CID:394001
PubChem ID:24865064

5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl-
    • 3-Acetyl-2-methyl-5H-[1]benzopyrano[2,3-b]pyridin-5-one
    • 3-Acetyl-2-Methyl-5H-Chromeno[2,3-b]Pyridin-5-One
    • 3-acetyl-2-methylchromeno[2,3-b]pyridin-5-one
    • 2-Methyl-3-acetyl-5-oxo-5H-<1>benzopyrano<2,3-b>pyridin
    • 3-acetyl-2-methyl-chromeno[2,3-b]pyridin-5-one
    • HMS2174H10
    • 3-Acetyl-2-methyl-9-oxa-1-aza-anthracen-10-one
    • 3-Acetyl-2-methyl-5H-chromeno[2,3-b]pyridin-5-one #
    • 5H[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl-
    • NCGC00018953-01
    • FT-0641146
    • 3-Acetyl-2-methyl-5H-[1]benzopyrano[2,3-b]pyridin-5-one, 99%
    • NCGC00018953-02
    • AKOS005459029
    • 3-Acetyl-2-methyl-5H-(1)benzopyrano(2,3-b)pyridin-5-one
    • DTXSID40347027
    • SCHEMBL17072179
    • SMR000037686
    • 67867-47-4
    • MLS000028299
    • BSWKWHNLWRLQLZ-UHFFFAOYSA-N
    • CHEMBL1715878
    • MDL: MFCD00191705
    • Inchi: InChI=1S/C15H11NO3/c1-8-11(9(2)17)7-12-14(18)10-5-3-4-6-13(10)19-15(12)16-8/h3-7H,1-2H3
    • InChI Key: BSWKWHNLWRLQLZ-UHFFFAOYSA-N
    • SMILES: CC1=C(C=C2C(=O)C3=CC=CC=C3OC2=N1)C(=O)C

Computed Properties

  • Exact Mass: 253.07400
  • Monoisotopic Mass: 253.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 11
  • Topological Polar Surface Area: 56.3Ų
  • XLogP3: 2.3
  • Surface Charge: 0

Experimental Properties

  • Melting Point: 212-214 °C (lit.)
  • PSA: 60.17000
  • LogP: 2.85220

5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 3-acetyl-2-methyl- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

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